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Compound of Interest

Compound Name: Tizanidine-d4

Cat. No.: B562766 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial

availability, synthesis, and analytical applications of Tizanidine-d4. Tizanidine-d4, a

deuterated analog of the skeletal muscle relaxant Tizanidine, serves as an invaluable tool in

pharmacokinetic, metabolic, and quantitative analytical studies. Its primary utility lies in its role

as an internal standard for mass spectrometry-based assays, ensuring accuracy and precision

in the quantification of Tizanidine in complex biological matrices.

Commercial Availability
Tizanidine-d4 is readily available for research purposes from several specialized chemical

suppliers. It is typically offered as a solid (hydrochloride salt or free base) or as a certified

reference material in solution. Researchers should always consult the supplier's certificate of

analysis for lot-specific purity and isotopic enrichment data.
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Supplier
Product
Name

CAS
Number

Form
Purity/Isoto
pic
Enrichment

Available
Quantities

MyBioSource
Tizanidine D4

Biochemical

1188331-19-

2
Solid

Research

Grade
Varies

Aladdin

Scientific

Tizanidine-d4

Hydrochloride

1188263-51-

5
Solid

>99%

deuterated

forms (d1-d4)

1 mg

Sussex

Research

Laboratories

Inc.

Tizanidine-d4
1188331-19-

2
Solid

>95%

(HPLC),

>95%

Isotopic

2 mg, 5 mg,

10 mg

Simson

Pharma

Limited

Tizanidine -

D4

1188331-19-

2
Solid

Accompanied

by CoA
Varies

Supelco (SLS

Ireland)

TIZANIDINE-

D4 HCL

1188263-51-

5
Solution

100 µg/mL in

Methanol

(CRM)

1 mL ampule

Note: All listed products are strictly for research and development, professional manufacturing,

or laboratory use only, and are not intended for medical or consumer applications.

Mechanism of Action of Tizanidine
Tizanidine is a centrally acting α2-adrenergic agonist. Its primary mechanism of action involves

binding to and stimulating α2-adrenergic receptors in the presynaptic terminals of spinal

interneurons.[1][2] This activation inhibits the release of excitatory amino acids, such as

glutamate and aspartate, from these neurons. The reduction in excitatory neurotransmitter

release leads to a decrease in the activity of motor neurons in the spinal cord, resulting in the

relaxation of skeletal muscles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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